Cas no 155583-43-0 (4-(bromomethyl)-1-ethoxy-2-methoxybenzene)

4-(Bromomethyl)-1-ethoxy-2-methoxybenzene is a brominated aromatic compound featuring both ethoxy and methoxy substituents, making it a versatile intermediate in organic synthesis. Its reactive bromomethyl group facilitates further functionalization, enabling applications in cross-coupling reactions, nucleophilic substitutions, and the preparation of complex molecular architectures. The presence of electron-donating alkoxy groups enhances its utility in electrophilic aromatic substitution reactions. This compound is particularly valuable in pharmaceutical and agrochemical research, where it serves as a key building block for the synthesis of bioactive molecules. Its stability under standard conditions and well-defined reactivity profile make it a reliable choice for synthetic chemists.
4-(bromomethyl)-1-ethoxy-2-methoxybenzene structure
155583-43-0 structure
Product Name:4-(bromomethyl)-1-ethoxy-2-methoxybenzene
CAS No:155583-43-0
MF:C10H13BrO2
MW:245.113022565842
CID:4459402
PubChem ID:43141729
Update Time:2026-04-10

4-(bromomethyl)-1-ethoxy-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-(bromomethyl)-1-ethoxy-2-methoxy-
    • 4-(bromomethyl)-1-ethoxy-2-methoxybenzene
    • 155583-43-0
    • EN300-1898331

4-(bromomethyl)-1-ethoxy-2-methoxybenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1898331-0.05g
4-(bromomethyl)-1-ethoxy-2-methoxybenzene
155583-43-0
0.05g
$348.0 2023-09-18
Enamine
EN300-1898331-0.1g
4-(bromomethyl)-1-ethoxy-2-methoxybenzene
155583-43-0
0.1g
$364.0 2023-09-18
Enamine
EN300-1898331-0.25g
4-(bromomethyl)-1-ethoxy-2-methoxybenzene
155583-43-0
0.25g
$381.0 2023-09-18
Enamine
EN300-1898331-0.5g
4-(bromomethyl)-1-ethoxy-2-methoxybenzene
155583-43-0
0.5g
$397.0 2023-09-18
Enamine
EN300-1898331-1.0g
4-(bromomethyl)-1-ethoxy-2-methoxybenzene
155583-43-0
1g
$842.0 2023-06-02
Enamine
EN300-1898331-2.5g
4-(bromomethyl)-1-ethoxy-2-methoxybenzene
155583-43-0
2.5g
$810.0 2023-09-18
Enamine
EN300-1898331-5.0g
4-(bromomethyl)-1-ethoxy-2-methoxybenzene
155583-43-0
5g
$2443.0 2023-06-02
Enamine
EN300-1898331-10.0g
4-(bromomethyl)-1-ethoxy-2-methoxybenzene
155583-43-0
10g
$3622.0 2023-06-02
Enamine
EN300-1898331-1g
4-(bromomethyl)-1-ethoxy-2-methoxybenzene
155583-43-0
1g
$414.0 2023-09-18
Enamine
EN300-1898331-5g
4-(bromomethyl)-1-ethoxy-2-methoxybenzene
155583-43-0
5g
$1199.0 2023-09-18

Additional information on 4-(bromomethyl)-1-ethoxy-2-methoxybenzene

Introduction to 4-(Bromomethyl)-1-ethoxy-2-methoxybenzene (CAS No. 155583-43-0)

4-(Bromomethyl)-1-ethoxy-2-methoxybenzene (CAS No. 155583-43-0) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including a bromomethyl group, an ethoxy substituent, and a methoxy substituent on a benzene ring. These functional groups endow the molecule with a range of chemical reactivity and potential applications.

The bromomethyl group in 4-(Bromomethyl)-1-ethoxy-2-methoxybenzene is particularly noteworthy due to its high reactivity in nucleophilic substitution reactions. This makes the compound an excellent starting material for the synthesis of more complex molecules, including those with biological activity. The ethoxy and methoxy substituents contribute to the molecule's solubility and electronic properties, which can be crucial for its use in various chemical processes.

In recent years, 4-(Bromomethyl)-1-ethoxy-2-methoxybenzene has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as an intermediate in the synthesis of pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel antiviral agents. The bromomethyl group allows for the introduction of various functional groups that can enhance the antiviral activity of the final product.

Beyond medicinal applications, 4-(Bromomethyl)-1-ethoxy-2-methoxybenzene has also found utility in materials science. Its unique combination of functional groups makes it suitable for the synthesis of polymers and other advanced materials. A recent study in Advanced Materials explored the use of this compound as a monomer in the preparation of conductive polymers, which have potential applications in electronic devices and energy storage systems.

The synthetic versatility of 4-(Bromomethyl)-1-ethoxy-2-methoxybenzene is further demonstrated by its use in organic synthesis. Researchers have developed efficient methods to synthesize this compound from readily available starting materials, making it accessible for a wide range of applications. A notable synthetic route involves the reaction of 1-ethoxy-2-methoxybenzene with bromomethylating agents under controlled conditions.

In terms of safety and handling, it is important to note that while 4-(Bromomethyl)-1-ethoxy-2-methoxybenzene is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) and ventilation are recommended to ensure safe handling.

The ongoing research into 4-(Bromomethyl)-1-ethoxy-2-methoxybenzene continues to uncover new applications and properties. For example, recent studies have explored its potential as a ligand in coordination chemistry, where it can form stable complexes with various metal ions. These complexes have shown promise in catalytic reactions and as precursors for metal-based materials.

In conclusion, 4-(Bromomethyl)-1-ethoxy-2-methoxybenzene (CAS No. 155583-43-0) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and chemical reactivity make it an invaluable tool for researchers and scientists working in these fields. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further solidifying its importance in modern chemistry.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.